Cas no 2680665-39-6 (benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate)

• Product Name: benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate
• CAS No: 2680665-39-6
• MF: C₁₄H₁₄BrN₃O₂
• MW: 336.18386220932
• CID: 5620829
• PubChem ID: 165920780
• Update Time: 2025-05-19

benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate
• EN300-28296422
• 2680665-39-6

• Inchi： 1S/C14H14BrN3O2/c1-10-13(16-8-12(15)17-10)18(2)14(19)20-9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： RERKQFWORXNYKP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=N1)N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.02694g/mol
• Monoisotopic Mass: 335.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.3Ų

Additional information on benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate

Introduction to benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate (CAS No. 2680665-39-6)

benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate (CAS No. 2680665-39-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a benzyl group, a brominated pyrazine moiety, and a methylcarbamate functionality, which collectively contribute to its pharmacological properties.

The synthesis of benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate involves multiple steps, including the formation of the pyrazine ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for further research and development. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the brominated pyrazine core.

In terms of its chemical properties, benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is crucial for its use in biological assays and drug formulation studies. Additionally, the compound demonstrates good thermal stability, which is advantageous for long-term storage and handling in laboratory settings.

The biological activity of benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate has been extensively studied in various cellular and animal models. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Furthermore, it has been found to induce apoptosis in cancer cells by modulating specific signaling pathways.

In the context of drug discovery, benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure and biological activity make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. These studies aim to identify structural modifications that can enhance the compound's potency, selectivity, and pharmacokinetic properties.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate is still in the preclinical stage, preliminary data from animal studies have been encouraging. These studies have provided valuable insights into the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, excretion (ADME) properties, and potential side effects. The results suggest that this compound has favorable pharmacokinetic characteristics and a favorable safety profile.

In addition to its potential therapeutic applications, benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate has also been explored for its use as a research tool in academic and industrial laboratories. Its ability to modulate specific biological pathways makes it a valuable probe for investigating disease mechanisms and validating therapeutic targets. For example, researchers have used this compound to study the role of NF-κB signaling in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The future prospects for benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate are promising. Ongoing research is focused on optimizing its chemical structure to improve its therapeutic potential and reduce any potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, benzyl N-(5-bromo-3-methylpyrazin-2-yl)-N-methylcarbamate (CAS No. 2680665-39-6) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a novel therapeutic agent or research tool. As research continues to advance, this compound is likely to play an increasingly important role in the discovery of new treatments for various diseases.